Cas no 100872-02-4 (Isoquinoline, 3,4-dihydro-1-(4-pyridinyl)-)

• Product name: Isoquinoline, 3,4-dihydro-1-(4-pyridinyl)-
• CAS No: 100872-02-4
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 1126693

Isoquinoline, 3,4-dihydro-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1-(4-pyridinyl)-

• Inchi： 1S/C14H12N2/c1-2-4-13-11(3-1)7-10-16-14(13)12-5-8-15-9-6-12/h1-6,8-9H,7,10H2
• InChI Key： JEVNDIKUZFWDBL-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)C2=C(C=CC=C2)CCN=1

Computed Properties

• Exact Mass: 208.10016

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 56 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 145-148 °C(Press: 0.3 Torr)
• PSA: 25.25
• pka: 3.99±0.10(Predicted)